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Compound of Interest

Compound Name: PKUMDL-WQ-2101

Cat. No.: B6010760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides detailed application notes and protocols for the safe handling of

PKUMDL-WQ-2101, a non-NAD+-competing allosteric inhibitor of phosphoglycerate

dehydrogenase (PHGDH) with demonstrated anti-tumor activity. Due to its classification as a

combustible solid and its intended use in a laboratory setting, adherence to strict safety

protocols is essential to minimize risk to personnel and the environment. This guide is intended

for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
PKUMDL-WQ-2101 is classified as a combustible solid. While a comprehensive, officially

harmonized GHS classification is not readily available in the public domain, based on its

chemical structure and classification as a combustible solid, it should be handled with care. The

potential for dust formation necessitates precautions to avoid ignition and inhalation. The

toxicological properties have not been fully elucidated; therefore, it should be treated as a

potentially hazardous substance.
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Parameter Value Source

Chemical Name

2,4-Dihydroxy-N'-(2-hydroxy-5-

nitrobenzylidene)benzohydrazi

de

Supplier Information

CAS Number 304481-72-9 Supplier Information

Molecular Formula C₁₄H₁₁N₃O₆ Supplier Information

Molecular Weight 317.25 g/mol Supplier Information

Physical State Powder Supplier Information

Appearance Light yellow to dark orange Supplier Information

Storage Class 11 (Combustible Solids) Sigma-Aldrich

Storage Temperature 2-8°C or -20°C Supplier Information

Solubility
Soluble in DMSO (e.g., 2

mg/mL or up to 100 mM)
Supplier Information

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling PKUMDL-WQ-2101. The following

should be worn at all times:

Eye Protection: ANSI-approved safety glasses or chemical splash goggles.

Hand Protection: Nitrile gloves are recommended. For prolonged handling or in case of a

spill, consider double-gloving. Always use proper glove removal technique to avoid skin

contact.

Body Protection: A flame-resistant lab coat, fully buttoned, is required. Full-length pants and

closed-toe shoes are also mandatory.

Respiratory Protection: If handling large quantities or if there is a risk of aerosolization and

work cannot be conducted in a fume hood, a NIOSH-approved respirator may be necessary.
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Experimental Protocols
Preparation of Stock Solutions
Objective: To safely prepare a stock solution of PKUMDL-WQ-2101 in DMSO.

Materials:

PKUMDL-WQ-2101 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Procedure:

Preparation: Conduct all work in a certified chemical fume hood. Ensure the work area is

clean and free of ignition sources.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of PKUMDL-WQ-2101 powder into the tube. Avoid creating dust.

Solubilization: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube to achieve the desired stock concentration.

Mixing: Cap the tube securely and vortex until the solid is completely dissolved. The solution

should be clear.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store at -20°C in a tightly sealed container, clearly labeled with the compound name,

concentration, date, and your initials.

Cell Culture Dosing
Objective: To safely add PKUMDL-WQ-2101 stock solution to cell cultures.
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Materials:

Prepared PKUMDL-WQ-2101 stock solution

Cell culture medium

Sterile pipette tips

Cell culture plates/flasks

Procedure:

Preparation: Perform all cell culture work in a certified biosafety cabinet (BSC).

Dilution: Thaw the PKUMDL-WQ-2101 stock solution. Prepare an intermediate dilution in cell

culture medium if necessary to achieve the final desired concentration.

Dosing: Carefully add the appropriate volume of the diluted PKUMDL-WQ-2101 solution to

the cell culture wells or flasks. Gently mix by swirling the plate/flask.

Incubation: Return the cells to the incubator.

Waste Disposal: Dispose of all contaminated materials (pipette tips, tubes) in a designated

hazardous waste container.

Emergency Procedures
In case of skin contact: Immediately wash the affected area with soap and plenty of water for

at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.
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If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

In case of a spill: Evacuate the area. Eliminate all ignition sources. Wearing appropriate

PPE, cover the spill with an inert absorbent material. Collect the material using spark-proof

tools and place it in a sealed container for disposal as hazardous waste.

Waste Disposal
All waste materials contaminated with PKUMDL-WQ-2101, including empty containers, used

pipette tips, and spill cleanup materials, must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Safe Handling Workflow for PKUMDL-WQ-2101
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To cite this document: BenchChem. [Safety Precautions and Handling Protocols for
PKUMDL-WQ-2101]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6010760#safety-precautions-for-handling-pkumdl-
wq-2101]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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